Cas no 2035007-04-4 ((2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one)
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(furan-2-yl)-1-(3-(pyridazin-3-yloxy)piperidin-1-yl)prop-2-en-1-one
- (E)-3-(furan-2-yl)-1-(3-pyridazin-3-yloxypiperidin-1-yl)prop-2-en-1-one
- (2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one
-
- Inchi: 1S/C16H17N3O3/c20-16(8-7-13-5-3-11-21-13)19-10-2-4-14(12-19)22-15-6-1-9-17-18-15/h1,3,5-9,11,14H,2,4,10,12H2/b8-7+
- InChI Key: OWLAUEGZBZVZMF-BQYQJAHWSA-N
- SMILES: O(C1=CC=CN=N1)C1CN(C(/C=C/C2=CC=CO2)=O)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 402
- XLogP3: 1.4
- Topological Polar Surface Area: 68.5
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6490-0015-2μmol |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one |
2035007-04-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0015-5μmol |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one |
2035007-04-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0015-10μmol |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one |
2035007-04-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0015-1mg |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one |
2035007-04-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0015-2mg |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one |
2035007-04-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0015-3mg |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one |
2035007-04-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0015-4mg |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one |
2035007-04-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0015-5mg |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one |
2035007-04-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0015-10mg |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one |
2035007-04-4 | 10mg |
$79.0 | 2023-09-08 |
(2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on (2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one
The Synthesis and Applications of (2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one
In recent years, the field of organic chemistry has witnessed remarkable advancements in the synthesis and characterization of complex molecules. Among these, the compound (2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one has garnered significant attention due to its unique structural features and potential applications in drug discovery and materials science. This compound, identified by the CAS registry number 2035007-04-4, represents a fascinating intersection of heterocyclic chemistry and enone systems.
The molecular structure of (2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one is characterized by a conjugated enone system, a furan moiety, and a piperidine ring substituted with a pyridazin-oxy group. These structural elements contribute to its intriguing electronic properties and reactivity. Recent studies have explored the synthesis of this compound through various routes, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the final product, making it more suitable for advanced applications.
One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple heterocyclic rings suggests that it could serve as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, researchers have investigated its ability to act as a ligand in metalloenzyme inhibitors, where its enone system plays a critical role in coordinating with metal centers. Additionally, the furan moiety has been shown to enhance the compound's solubility in organic solvents, which is advantageous for drug delivery systems.
Another area where this compound has shown potential is in materials science. Its conjugated system makes it an attractive candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. Recent experiments have demonstrated that thin films prepared from this compound exhibit excellent charge transport properties, which are essential for efficient energy conversion in such devices. Furthermore, its thermal stability under ambient conditions makes it a viable option for large-scale manufacturing processes.
From a synthetic perspective, the preparation of (2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-one involves a multi-step process that highlights the importance of stereocontrol and regioselectivity. The use of chiral catalysts has been instrumental in achieving high enantiomeric excess in certain steps, which is crucial for applications requiring optical purity. Moreover, advancements in computational chemistry have enabled researchers to predict the optimal reaction conditions and intermediates, significantly accelerating the discovery process.
In conclusion, (2E)-3-(furan
2035007-04-4 ((2E)-3-(furan-2-yl)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)